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Compound of Interest

Compound Name: L-Serine-15N,d3

Cat. No.: B12417685 Get Quote

L-Serine-15N,d3 is a stable isotope-labeled version of the non-essential amino acid L-Serine.

The labeling with Nitrogen-15 (¹⁵N) and Deuterium (d3) makes it a valuable tool in metabolic

research, proteomics, and as an internal standard for mass spectrometry-based quantification.

[1][2]

Table 1: Physical and Chemical Properties of L-Serine and its Isotopically Labeled Analogs

Property Data Source

Chemical Formula C₃H₄D₃¹⁵NO₃ Calculated

Molecular Weight 109.10 g/mol [2]

Appearance White solid [3]

Melting Point 222 °C (decomposes) [4]

Solubility 250 g/L in water at 20 °C

pH 5-6.5 (2.5% aqueous solution)

log Pow (n-octanol/water) -3.07

Storage Temperature
Room temperature, away from

light and moisture
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Based on the available SDSs for L-Serine and its isotopically labeled counterparts, L-Serine-
15N,d3 is not classified as a hazardous substance or mixture. However, standard laboratory

safety practices should always be observed.

Table 2: Hazard Identification and Personal Protective Equipment (PPE)

Hazard Category Classification Recommended PPE

Acute Toxicity Not classified Standard laboratory attire

Skin Corrosion/Irritation Not classified Protective gloves

Serious Eye Damage/Irritation Not classified Safety glasses

Respiratory/Skin Sensitization Not classified Not required under normal use

Carcinogenicity Not classified Not applicable

Mutagenicity Not classified Not applicable

Reproductive Toxicity Not classified Not applicable

Handling and Storage:

Handling: Avoid dust formation. Ensure adequate ventilation.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Protect from

light and moisture.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: May include carbon monoxide, carbon dioxide, and

nitrogen oxides.
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A significant source of safety data for L-Serine comes from a Phase I clinical trial conducted on

patients with Amyotrophic Lateral Sclerosis (ALS). While this study used unlabeled L-Serine,

the findings are highly relevant for assessing the general safety profile of the molecule.

Methodology of the Phase I Clinical Trial:

Study Design: A randomized, double-blind, placebo-controlled Phase I clinical trial.

Participants: Patients diagnosed with probable or definite ALS, aged 18-85 years, with a

disease duration of less than three years.

Intervention: Patients were randomly assigned to receive one of four twice-daily oral doses

of L-Serine (0.5g, 2.5g, 7.5g, or 15g) for six months.

Safety Monitoring: Blood, urine, and cerebrospinal fluid (CSF) samples were collected

throughout the trial. The ALS Functional Rating Scale-Revised (ALSFRS-R) scores and

forced vital capacity (FVC) were also monitored.

Results: The study concluded that L-Serine was generally well-tolerated by ALS patients at

doses up to 15g twice daily. The most common adverse effects were gastrointestinal issues.

The study did not find evidence that L-Serine accelerated the functional decline of patients.

In-Vivo Safety Data
A review of L-Serine's neuroprotective potential also summarized safe and effective doses from

various in-vivo animal studies.

Table 3: Summary of L-Serine Doses in In-Vivo Studies

Animal Model
Route of
Administration

Dose Range Reference

Various Oral (p.o.) 1.3 g/kg to 30 g/day

Various Intraperitoneal (i.p.)
56 mg/kg to 1026

mg/kg
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Signaling Pathways and Biological Role
The isotopic labeling of L-Serine-15N,d3 does not alter its fundamental biological activity. L-

Serine plays a crucial role in cellular metabolism and signaling.

L-Serine Biosynthesis Pathway
L-Serine is synthesized in the body from the glycolytic intermediate 3-phosphoglycerate

through a three-step enzymatic pathway.

Glycolysis Serine Biosynthesis Pathway

3-Phosphoglycerate 3-Phosphohydroxypyruvate
PHGDH

Phosphoserine
PSAT1

L-Serine
PSPH

Click to download full resolution via product page

Caption: The L-Serine biosynthesis pathway starting from the glycolytic intermediate 3-

phosphoglycerate.

General Safety Assessment Workflow
The safety assessment of a chemical substance like L-Serine-15N,d3 follows a logical

workflow, starting from substance identification to risk management.
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Substance Identification
(L-Serine-15N,d3)

Hazard Identification
(Review of SDS of analogs)

Exposure Assessment
(Handling and use scenarios)

Dose-Response Assessment
(Clinical & In-vivo data)

Risk Characterization
(Is the substance safe for intended use?)

Risk Management
(PPE, Handling Procedures)
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Caption: A general workflow for the safety assessment of a chemical substance.

Conclusion
While a specific SDS for L-Serine-15N,d3 is not available, the collective data from related

compounds and extensive research on L-Serine indicate a low hazard profile. It is not classified

as a hazardous substance and is well-tolerated in in-vivo studies, including human clinical

trials. Standard laboratory safety precautions are sufficient for handling this compound.

Researchers and drug development professionals can confidently use L-Serine-15N,d3 in their

studies, adhering to the good laboratory practices outlined in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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